Cas no 1797596-32-7 (5-[4-(pyridazin-3-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole)

• Product Name: 5-[4-(pyridazin-3-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole
• CAS No: 1797596-32-7
• MF: C₁₆H₁₅N₅O₂S
• MW: 341.387601137161
• CID: 5372850
• Update Time: 2025-06-14

5-[4-(pyridazin-3-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazol-5-yl[4-(3-pyridazinyloxy)-1-piperidinyl]methanone
• 5-[4-(pyridazin-3-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole

• Inchi： 1S/C16H15N5O2S/c22-16(11-3-4-13-14(10-11)20-24-19-13)21-8-5-12(6-9-21)23-15-2-1-7-17-18-15/h1-4,7,10,12H,5-6,8-9H2
• InChI Key： CZZAUOGXWHOBKX-UHFFFAOYSA-N
• SMILES： C(C1C=CC2=NSN=C2C=1)(N1CCC(OC2=NN=CC=C2)CC1)=O

Experimental Properties

• Density: 1.419±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 590.0±45.0 °C(Predicted)
• pka: 3.02±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 5-[4-(pyridazin-3-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole

Comprehensive Overview of 5-[4-(pyridazin-3-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole (CAS No. 1797596-32-7)

In the rapidly evolving field of medicinal chemistry, the compound 5-[4-(pyridazin-3-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole (CAS No. 1797596-32-7) has garnered significant attention due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a benzothiadiazole core with a pyridazine-substituted piperidine moiety, making it a subject of interest for researchers exploring novel drug candidates. Its molecular architecture suggests possible interactions with biological targets, particularly in the context of kinase inhibition and signal transduction modulation.

The benzothiadiazole scaffold is widely recognized for its role in pharmaceuticals, agrochemicals, and materials science. When fused with a pyridazin-3-yloxy group, the compound exhibits enhanced electronic properties, which could be leveraged in drug design and molecular imaging. Recent studies highlight the growing demand for small-molecule inhibitors in oncology and inflammatory diseases, aligning with the compound's hypothesized mechanism of action. Researchers are particularly intrigued by its potential to target protein-protein interactions (PPIs), a hot topic in modern drug discovery.

From a synthetic perspective, 5-[4-(pyridazin-3-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole presents intriguing challenges and opportunities. The incorporation of a piperidine carbonyl linker enhances its bioavailability, a critical factor in ADME optimization. Computational models suggest favorable ligand efficiency, sparking discussions in forums and publications about its suitability for fragment-based drug discovery (FBDD). These attributes make it a compelling case study for medicinal chemistry students and professionals alike.

The compound's CAS No. 1797596-32-7 is frequently searched in academic databases and patent repositories, reflecting its relevance in intellectual property landscapes. Innovations in green chemistry have also prompted investigations into sustainable synthesis routes for such complex heterocycles. As the pharmaceutical industry shifts toward targeted therapies, this molecule's structure-activity relationship (SAR) data could provide valuable insights for lead optimization campaigns.

Beyond its biochemical potential, 5-[4-(pyridazin-3-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole exemplifies the convergence of computational chemistry and experimental validation. With AI-driven platforms increasingly used for virtual screening, this compound serves as a benchmark for evaluating predictive algorithms. Its balanced lipophilicity and polar surface area further underscore its utility in central nervous system (CNS) drug development, a sector experiencing exponential growth.

In summary, CAS No. 1797596-32-7 represents a multifaceted tool for advancing precision medicine. Whether as a chemical probe or a stepping stone toward clinical candidates, its versatility continues to inspire cross-disciplinary research. As the scientific community prioritizes personalized therapeutics, this compound’s journey from bench to bedside will undoubtedly remain a focal point in peer-reviewed literature and industry symposia.